Cas no 92-90-0 (Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo-)

Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo- structure
92-90-0 structure
Product Name:Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo-
CAS No:92-90-0
MF:C20H20N2O4
MW:352.383805274963
CID:807383
PubChem ID:222527
Update Time:2025-04-19

Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N,N'-[1,1'-biphenyl]-4,4'-diylbis[3-oxo-
    • 3-oxo-N-[4-[4-(3-oxobutanoylamino)phenyl]phenyl]butanamide
    • 4,4'-bis(3-oxobutanamido)-1,1'-biphenyl
    • Butanamide,N'-(2,2'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[3-oxo-
    • AKOS024357115
    • NSC-8795
    • NSC8795
    • 4',4'''-Biacetoacetanilide
    • ST50985251
    • 4',4'''-Bi-m-acetoacetotoluidide
    • DTXSID20278648
    • 92-90-0
    • Inchi: 1S/C20H20N2O4/c1-13(23)11-19(25)21-17-7-3-15(4-8-17)16-5-9-18(10-6-16)22-20(26)12-14(2)24/h3-10H,11-12H2,1-2H3,(H,21,25)(H,22,26)
    • InChI Key: DVOUVHJTEAZCHS-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)NC1C=CC(=CC=1)C1C=CC(=CC=1)NC(CC(C)=O)=O

Computed Properties

  • Exact Mass: 352.142
  • Monoisotopic Mass: 352.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 92.3Ų

Experimental Properties

  • Density: 1.253
  • Boiling Point: 654.5°C at 760 mmHg
  • Flash Point: 234.3°C
  • Refractive Index: 1.613
  • PSA: 92.34000
  • LogP: 3.33480
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